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Compound of Interest

Compound Name: Calcium bromolactobionate

CAS No.: 33659-28-8

Cat. No.: B1199587

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Calcium bromolactobionate is a salt of lactobionic acid and is utilized in the pharmaceutical

industry.[1] Accurate and reliable analytical methods are crucial for the quality control and

formulation development of this active pharmaceutical ingredient (API). High-Performance

Liquid Chromatography (HPLC) is a powerful technique for the separation, identification, and

quantification of pharmaceutical compounds. Due to its non-volatile and polar nature, a robust

HPLC method is essential for ensuring the purity and potency of Calcium Bromolactobionate
in drug products. This application note details a developed HPLC method for the quantitative

analysis of Calcium Bromolactobionate.

Physicochemical Properties of Calcium Bromolactobionate

A thorough understanding of the physicochemical properties of Calcium Bromolactobionate
is fundamental for developing a successful HPLC method.
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Experimental Protocols

1. Materials and Methods

1.1. Instrumentation

HPLC System: A standard HPLC system equipped with a quaternary pump, autosampler,

column oven, and a UV-Vis or Photodiode Array (PDA) detector.

Data Acquisition Software: Chromatography data station software for instrument control, data

acquisition, and processing.

1.2. Chemicals and Reagents

Calcium Bromolactobionate Reference Standard (purity > 99%)

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Potassium dihydrogen phosphate (AR grade)

Orthophosphoric acid (AR grade)

Deionized water (18.2 MΩ·cm)

1.3. Chromatographic Conditions

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1199587?utm_src=pdf-body-href
https://www.benchchem.com/product/b1199587?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199587?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A summary of the optimized chromatographic conditions is presented in the table below.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

1.4. Standard and Sample Preparation

Standard Stock Solution (1000 µg/mL): Accurately weigh about 25 mg of Calcium
Bromolactobionate reference standard and transfer it to a 25 mL volumetric flask. Dissolve

and dilute to the mark with deionized water.

Working Standard Solutions: Prepare a series of working standard solutions by diluting the

stock solution with deionized water to obtain concentrations ranging from 10 µg/mL to 200

µg/mL.

Sample Solution (500 µg/mL): Accurately weigh an amount of the sample containing

approximately 25 mg of Calcium Bromolactobionate and transfer it to a 50 mL volumetric

flask. Dissolve and dilute to the mark with deionized water. Filter the solution through a 0.45

µm syringe filter before injection.

2. Method Validation (Summary)

The developed method should be validated according to ICH guidelines. Key validation

parameters include:

Specificity: The ability to assess the analyte unequivocally in the presence of components

that may be expected to be present.
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Linearity: The ability to obtain test results that are directly proportional to the concentration of

the analyte.

Precision (Repeatability and Intermediate Precision): The degree of scatter between a series

of measurements obtained from multiple samplings of the same homogeneous sample.

Accuracy: The closeness of the test results obtained by the method to the true value.

Robustness: The capacity to remain unaffected by small, but deliberate variations in method

parameters.

Results and Discussion

Quantitative Data Summary

The following table summarizes the hypothetical quantitative data obtained from the method

validation.
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Visualizations
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Sample Receipt

Sample Preparation
(Weighing, Dissolving, Filtering)

Standard Preparation
(Stock & Working Solutions)

HPLC Analysis
(Injection & Data Acquisition)

Data Processing
(Peak Integration & Quantification)

Results Reporting
(Assay, Purity)

End
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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